Cas no 1211535-62-4 (6-(difluoromethoxy)pyridine-3-carboxylic acid)

• Product Name: 6-(difluoromethoxy)pyridine-3-carboxylic acid
• CAS No: 1211535-62-4
• MF: C₇H₅F₂NO₃
• MW: 189.116308927536
• MDL: MFCD18258473
• CID: 1031364
• PubChem ID: 71303865
• Update Time: 2025-05-26

6-(difluoromethoxy)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethoxy)nicotinic acid
• 6-(difluoromethoxy)pyridine-3-carboxylic acid
• AK132609
• RL00894
• FCH1139855
• AX8253532
• O11505
• MFCD18258473
• 6-(Difluoromethoxy)nicotinicacid
• CHEMBL4855743
• CS-0135314
• J-518061
• Z1255368051
• DTXSID50745136
• SCHEMBL24774417
• EN300-708746
• 1211535-62-4
• DS-7085
• SY111623
• A920736
• AKOS016845317
• DB-140251
• 6-(Difluoromethoxy)-3-pyridinecarboxylic acid

• MDL： MFCD18258473
• Inchi： 1S/C7H5F2NO3/c8-7(9)13-5-2-1-4(3-10-5)6(11)12/h1-3,7H,(H,11,12)
• InChI Key： CEXGVODHXUFPML-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C(=O)O)=CN=1)F

Computed Properties

• Exact Mass: 189.02374935g/mol
• Monoisotopic Mass: 189.02374935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.4
• XLogP3: 1.6

Experimental Properties

• Boiling Point: 276.7±35.0°C at 760 mmHg

6-(difluoromethoxy)pyridine-3-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 6-(difluoromethoxy)pyridine-3-carboxylic acid

6-(Difluoromethoxy)Pyridine-3-Carboxylic Acid: A Comprehensive Overview

The compound 6-(difluoromethoxy)pyridine-3-carboxylic acid, identified by the CAS registry number CAS No. 1211535-62-4, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse applications in drug discovery, agrochemicals, and materials science. The structure of this molecule comprises a pyridine ring substituted with a difluoromethoxy group at the 6-position and a carboxylic acid group at the 3-position, making it a unique derivative with potential for further functionalization and biological activity.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry, particularly due to their ability to modulate various biological targets. The presence of the difluoromethoxy group introduces electronic and steric effects that can influence the compound's reactivity and bioavailability. This makes 6-(difluoromethoxy)pyridine-3-carboxylic acid a promising candidate for exploring new therapeutic agents. For instance, researchers have investigated its potential as an inhibitor of certain enzymes involved in metabolic disorders, demonstrating its role in drug development.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. The introduction of the difluoromethoxy group typically involves fluorination techniques that are both efficient and scalable. These synthetic strategies not only ensure high purity but also allow for the exploration of related analogs with varying substituents, further expanding its application potential.

The carboxylic acid functionality in 6-(difluoromethoxy)pyridine-3-carboxylic acid provides versatility in chemical modifications. For example, it can be converted into esters or amides, which are commonly used in pharmaceutical formulations to enhance solubility and stability. Additionally, this group facilitates the formation of bioisosteres, which are structural analogs designed to mimic the biological activity of parent compounds while improving pharmacokinetic properties.

From an environmental perspective, understanding the fate and transport of this compound is crucial for assessing its safety and sustainability. Recent research has focused on its degradation pathways under various environmental conditions, such as soil microbial activity and photodegradation. These studies aim to ensure that the use of 6-(difluoromethoxy)pyridine-3-carboxylic acid aligns with eco-friendly practices and regulatory standards.

In conclusion, 6-(difluoromethoxy)pyridine-3-carboxylic acid represents a valuable addition to the arsenal of chemical tools available for addressing complex scientific challenges. Its unique structure, coupled with advancements in synthetic methodologies and biological applications, positions it as a key player in future research endeavors across multiple disciplines.